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Compound of Interest

Compound Name: Aszonalenin

Cat. No.: B1229209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure of Aszonalenin, a

mycotoxin with notable biological activity. The information presented herein is curated for

professionals in the fields of chemical research, pharmacology, and drug development.

Introduction to Aszonalenin
Aszonalenin is a complex alkaloid metabolite produced by fungal species of the genera

Aspergillus and Neosartorya, such as Aspergillus zonatus and Neosartorya tatenoi.[1][2][3]

Classified as a hexahydropyrrolo[2,3-b]indole derivative, it is recognized for its neurotoxic

properties.[1][2] The intricate pentacyclic structure of Aszonalenin has made it a subject of

interest in synthetic chemistry and pharmacology.

Chemical and Physical Properties
A summary of the key chemical identifiers and properties for Aszonalenin is provided in the

table below. This data is essential for the accurate identification and characterization of the

compound in a laboratory setting.
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Identifier Value

CAS Number 81797-27-5

Molecular Formula C₂₃H₂₃N₃O₂

Molar Mass 373.456 g/mol

IUPAC Name

(2R,10S,12R)-10-(2-methylbut-3-en-2-

yl)-1,3,14-

triazapentacyclo[10.9.0.0²,¹⁰.0⁴,⁹.0¹⁵,²⁰]henicosa

-4,6,8,15,17,19-hexaene-13,21-dione

SMILES

CC(C)(C=C)

[C@]12C[C@@H]3C(=O)NC4=CC=CC=C4C(=

O)N3[C@H]1NC5=CC=CC=C25

InChI Key AVLMMDWEIUEKEK-AAIMPIBUSA-N

Synonyms NSC 374337

Solubility Soluble in DMF, DMSO, Ethanol, and Methanol.

Structural Details
The chemical structure of Aszonalenin is characterized by a complex, fused pentacyclic ring

system. The IUPAC name, (2R,10S,12R)-10-(2-methylbut-3-en-2-yl)-1,3,14-

triazapentacyclo[10.9.0.0²,¹⁰.0⁴,⁹.0¹⁵,²⁰]henicosa-4,6,8,15,17,19-hexaene-13,21-dione,

precisely describes the stereochemistry and connectivity of the atoms within the molecule.

The Simplified Molecular-Input Line-Entry System (SMILES) string, CC(C)(C=C)

[C@]12C[C@@H]3C(=O)NC4=CC=CC=C4C(=O)N3[C@H]1NC5=CC=CC=C25, provides a

machine-readable representation of the structure, encoding its two-dimensional graph,

including stereochemical information. This notation is particularly useful for computational

chemistry applications and database searches.

A visual representation of the logical relationship between the different notations for

Aszonalenin's structure is provided below.
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Aszonalenin

IUPAC Name
(2R,10S,12R)-10-(2-methylbut-3-en-2-yl)-1,3,14-triazapentacyclo

[10.9.0.0²,¹⁰.0⁴,⁹.0¹⁵,²⁰]henicosa-4,6,8,15,17,19-hexaene-13,21-dione

describes

SMILES
CC(C)(C=C)[C@]12C[C@@H]3C(=O)NC4=CC=CC=C4C(=O)N3[C@H]1NC5=CC=CC=C25

represents

InChIKey
AVLMMDWEIUEKEK-AAIMPIBUSA-N

identifies

Molecular Formula
C₂₃H₂₃N₃O₂

has
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Structural Notations for Aszonalenin

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or isolation of Aszonalenin, as well as

comprehensive studies on its signaling pathways, are subjects of ongoing research. The total

synthesis of (+)-Aszonalenin has been reported, providing a basis for further investigation into

its biological activities and potential therapeutic applications. For specific experimental

methodologies, researchers are encouraged to consult primary literature, such as the work by

Ruchti and Carreira (2014) on the iridium-catalyzed reverse prenylation for the total synthesis

of (+)-Aszonalenin. A deeper dive into the biosynthetic pathways has identified a putative non-

ribosomal peptide synthetase (AnaPS) and a prenyltransferase (AnaPT) in Neosartorya fischeri

as key enzymes in the formation of the Aszonalenin scaffold.

Further research is required to fully elucidate the signaling pathways modulated by

Aszonalenin and to establish standardized experimental protocols for its study. As more data

becomes available, this guide will be updated to include this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Aszonalenin: A Comprehensive Structural Elucidation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229209#what-is-the-chemical-structure-of-
aszonalenin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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